Cas no 81711-58-2 (PYRIMIDINE, 2,4,6-TRIFLUORO-5-(METHYLTHIO)-)
81711-58-2 structure
Product Name:PYRIMIDINE, 2,4,6-TRIFLUORO-5-(METHYLTHIO)-
CAS No:81711-58-2
MF:C5H3F3N2S
MW:180.150929689407
MDL:MFCD31009199
CID:3520836
PubChem ID:13423705
Update Time:2025-04-21
PYRIMIDINE, 2,4,6-TRIFLUORO-5-(METHYLTHIO)- Chemical and Physical Properties
Names and Identifiers
-
- PYRIMIDINE, 2,4,6-TRIFLUORO-5-(METHYLTHIO)-
- KPDNMMOXFDOPHP-UHFFFAOYSA-N
- MFCD31009199
- 5-(Methylthio)-2,4,6-trifluoropyrimidine
- SCHEMBL9875157
- 2,4,6-trifluoro-5-methylthiopyrimidine
- 81711-58-2
- 2,4,6-trifluoro-5-methylsulfanylpyrimidine
-
- MDL： MFCD31009199
- Inchi： 1S/C5H3F3N2S/c1-11-2-3(6)9-5(8)10-4(2)7/h1H3
- InChI Key： KPDNMMOXFDOPHP-UHFFFAOYSA-N
- SMILES： S(C)C1=C(N=C(N=C1F)F)F
Computed Properties
- Exact Mass: 179.99690376g/mol
- Monoisotopic Mass: 179.99690376g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 51.1Ų
PYRIMIDINE, 2,4,6-TRIFLUORO-5-(METHYLTHIO)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB279237-1 g |
5-(Methylthio)-2,4,6-trifluoropyrimidine; . |
81711-58-2 | 1g |
€490.00 | 2023-04-26 | ||
| abcr | AB279237-5 g |
5-(Methylthio)-2,4,6-trifluoropyrimidine; . |
81711-58-2 | 5g |
€1090.00 | 2023-04-26 | ||
| abcr | AB279237-1g |
5-(Methylthio)-2,4,6-trifluoropyrimidine; . |
81711-58-2 | 1g |
€490.00 | 2025-04-16 | ||
| abcr | AB279237-5g |
5-(Methylthio)-2,4,6-trifluoropyrimidine; . |
81711-58-2 | 5g |
€1090.00 | 2025-04-16 |
PYRIMIDINE, 2,4,6-TRIFLUORO-5-(METHYLTHIO)- Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:81711-58-2)PYRIMIDINE, 2,4,6-TRIFLUORO-5-(METHYLTHIO)-
Order Number:A1179285
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:41
Price ($):290.0/646.0
Email:sales@amadischem.com
PYRIMIDINE, 2,4,6-TRIFLUORO-5-(METHYLTHIO)- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:81711-58-2)PYRIMIDINE, 2,4,6-TRIFLUORO-5-(METHYLTHIO)-
Purity:99%/99%
Quantity:1g/5g
Price ($):290.0/646.0